Cas no 99421-19-9 (Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate)

• Product Name: Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate
• CAS No: 99421-19-9
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 1026152
• PubChem ID: 70700557
• Update Time: 2025-05-21

Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate
• Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotite
• ethyl 5-amino-2-chloro-3-cyano-6-methylpyridine-4-carboxylate
• ETHYL 3-AMINO-6-CHLORO-5-CYANO-2-METHYLPYRIDINE-4-CARBOXYLATE
• Ethyl3-amino-6-chloro-5-cyano-2-methylisonicotinate
• DTXSID50743374
• SCHEMBL22866592
• 99421-19-9
• DB-342957

• Inchi： 1S/C10H10ClN3O2/c1-3-16-10(15)7-6(4-12)9(11)14-5(2)8(7)13/h3,13H2,1-2H3
• InChI Key： ILXGBFMEOIGZMB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(=O)OCC)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate

Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate (CAS No. 99421-19-9): A Versatile Intermediate in Modern Organic Synthesis

Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate (CAS No. 99421-19-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical building block for the development of advanced agrochemicals, pharmaceutical intermediates, and specialty chemicals. Its molecular structure, featuring an ethyl ester, amino group, chloro substituent, and cyano group, offers exceptional reactivity for further derivatization.

In recent years, the demand for high-purity intermediates like Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate has surged, driven by advancements in drug discovery and crop protection. Researchers and manufacturers are increasingly focusing on sustainable synthesis routes and green chemistry principles to produce such compounds efficiently. This aligns with global trends emphasizing environmentally friendly processes and reduced waste generation. The compound's versatility makes it a subject of interest in academic studies and industrial applications, particularly in the design of novel bioactive molecules.

One of the most frequently searched questions related to this compound is: "What are the applications of Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate in drug development?" The answer lies in its role as a key intermediate for constructing nitrogen-containing heterocycles, which are prevalent in FDA-approved drugs. Its chloro and cyano groups enable precise modifications, facilitating the synthesis of target-specific molecules with potential therapeutic effects. Additionally, its ethyl ester moiety provides a handle for further functionalization, making it invaluable in medicinal chemistry.

Another hot topic in the scientific community is the scalability and cost-effectiveness of producing such intermediates. With the rise of automated synthesis platforms and machine learning-assisted reaction optimization, the production of Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate has become more efficient. Companies are leveraging high-throughput screening to identify optimal reaction conditions, reducing both time and resource expenditure. This progress is particularly relevant to startups and research institutions focusing on accelerated molecule development.

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In conclusion, Ethyl 3-amino-6-chloro-5-cyano-2-methylisonicotinate (CAS No. 99421-19-9) stands out as a multifunctional intermediate with broad applicability in life sciences and material chemistry. Its unique structural features and compatibility with modern synthetic techniques position it as a valuable asset for researchers aiming to innovate in small molecule therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future breakthroughs.